Cas no 87517-44-0 (Pentanedioic acid, 2-bromo-, 1-(1,1-dimethylethyl) 5-methyl ester)

Pentanedioic acid, 2-bromo-, 1-(1,1-dimethylethyl) 5-methyl ester structure

87517-44-0 structure

Product Name:Pentanedioic acid, 2-bromo-, 1-(1,1-dimethylethyl) 5-methyl ester

CAS No:87517-44-0

MF:C₁₀H₁₇BrO₄

MW:281.143583059311

CID:655594

Update Time:2023-12-12

Pentanedioic acid, 2-bromo-, 1-(1,1-dimethylethyl) 5-methyl ester Chemical and Physical Properties

Names and Identifiers

- Pentanedioic acid, 2-bromo-, 1-(1,1-dimethylethyl) 5-methyl ester
- 1-O-tert-butyl 5-O-methyl 2-bromopentanedioate
- 1-(1,1-Dimethylethyl) 5-methyl 2-bromopentanedioate (ACI)
- Inchi： 1S/C10H17BrO4/c1-10(2,3)15-9(13)7(11)5-6-8(12)14-4/h7H,5-6H2,1-4H3
- InChI Key： BYFYVKDUPOQMBK-UHFFFAOYSA-N
- SMILES： O=C(CCC(C(OC(C)(C)C)=O)Br)OC

Pentanedioic acid, 2-bromo-, 1-(1,1-dimethylethyl) 5-methyl ester Production Method

Production Method 1

95352-12-8

87517-44-0

Reaction Conditions

1.1 Reagents: Sulfuric acid

Reference

Synthesis of acyl phosphonate analogs of biologically important acyl phosphates: N-(2-amino-10-methylpteroyl)-5-amino-2-oxopentanephosphonic acid

Tang, Kuo Chang; et al, Journal of Organic Chemistry, 1983, 48(25), 5001-6

Production Method 2

98946-18-0

95352-12-8

87517-44-0

Reaction Conditions

1.1 Catalysts: Boron trifluoride etherate Solvents: Dichloromethane , Cyclohexane ; 0 °C; 0 °C → rt; 5 h, rt

Reference

Synthesis and Evaluation of 68Ga- and 177Lu-Labeled (R)- vs (S)-DOTAGA Prostate-Specific Membrane Antigen-Targeting Derivatives

Zhao, Ruiyue; et al, Molecular Pharmaceutics, 2020, 17(12), 4589-4602

Production Method 3

1499-55-4

87517-44-0

Reaction Conditions

1.1 Reagents: Sodium nitrite , Potassium bromide , Hydrogen bromide Solvents: Water ; 30 min, 0 °C; 5 h, 0 °C
1.2 Reagents: Sulfuric acid
2.1 Catalysts: Boron trifluoride etherate Solvents: Dichloromethane , Cyclohexane ; 0 °C; 0 °C → rt; 5 h, rt

Reference

Synthesis and Evaluation of 68Ga- and 177Lu-Labeled (R)- vs (S)-DOTAGA Prostate-Specific Membrane Antigen-Targeting Derivatives

Zhao, Ruiyue; et al, Molecular Pharmaceutics, 2020, 17(12), 4589-4602